Cas no 1040639-65-3 (N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide)

• Product Name: N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide
• CAS No: 1040639-65-3
• MF: C₁₈H₁₃FN₂O₄
• MW: 340.305227994919
• CID: 6127518
• PubChem ID: 27370147
• Update Time: 2025-10-28

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide
• Benzamide, N-[[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]methyl]-4-fluoro-
• 1040639-65-3
• AKOS024652119
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-4-fluorobenzamide
• F2493-1813
• N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-4-fluorobenzamide

• Inchi： 1S/C18H13FN2O4/c19-13-4-1-11(2-5-13)18(22)20-9-14-8-16(25-21-14)12-3-6-15-17(7-12)24-10-23-15/h1-8H,9-10H2,(H,20,22)
• InChI Key： GAEYFZLOCCTOJR-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C3OCOC3=C2)ON=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 340.08593506g/mol
• Monoisotopic Mass: 340.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 578.5±50.0 °C(Predicted)
• pka: 12.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide

Introduction to N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide (CAS No. 1040639-65-3)

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide (CAS No. 1040639-65-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxole derivatives and is characterized by its unique structural features, which include a 1,2-oxazole ring and a fluorinated benzamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The benzodioxole ring is a common motif in many bioactive compounds, particularly those with neuroprotective and anti-inflammatory properties. The presence of this ring in N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide suggests that it may exhibit similar biological activities. Additionally, the 1,2-oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

The fluorinated benzamide moiety is another key structural feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and bioavailability. In the case of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide, the fluorine atom on the benzamide group may contribute to its enhanced pharmacokinetic properties, such as increased lipophilicity and reduced susceptibility to metabolic degradation.

Recent studies have explored the potential therapeutic applications of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide in various disease models. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective properties of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide. Preclinical studies in animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxins such as amyloid-beta peptides. These findings suggest that it may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective activities, N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide has also been investigated for its potential antitumor effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been found to inhibit the proliferation of various cancer cell lines, including those derived from breast cancer and colon cancer.

The pharmacokinetic properties of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-y)lmethyl]-4-fluorobenzamide have also been studied in detail. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered drug candidate. However, further studies are needed to optimize its formulation and dosing regimens for clinical use.

Despite its promising therapeutic potential, N-{[5-(2H-,3-benzodioxol--y)l--oxazol--y)lmethyl]-fluorobenzamide also presents some challenges in terms of safety and toxicity. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses but can cause mild gastrointestinal side effects at higher doses. Therefore, careful dose-ranging studies will be necessary to determine the optimal dose range for clinical trials.

In conclusion, N-{[5-(2H-,3-benzodioxol--y)l--oxazol--y)lmethyl]-fluorobenzamide (CAS No. 1040639-,) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and pharmacological properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.